methyl 4-{[2-(4-fluorophenyl)-1-pyrrolidinyl]methyl}-1H-pyrazole-3-carboxylate

• IUPAC Name: methyl 4-[[2-(4-fluorophenyl)pyrrolidin-1-yl]methyl]-1H-pyrazole-5-carboxylate
• InChI: InChI=1S/C16H18FN3O2/c1-22-16(21)15-12(9-18-19-15)10-20-8-2-3-14(20)11-4-6-13(17)7-5-11/h4-7,9,14H,2-3,8,10H2,1H3,(H,18,19)
• InChI Key: QULZVMTWMNCOOZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=NN1)CN2CCCC2C3=CC=C(C=C3)F
• Molecular Formula: C16H18FN3O2
• Molecular Weight: 303.33 g/mol

Description

Pyrazole derivatives are a class of compounds that have been studied for their diverse biological activities. They have been found to have antiviral, anticancer, antioxidant, and antimicrobial activity. Fluorinated compounds, in particular, are popular in medicinal chemistry as drug agents. The C-F bond has greater stability than the C-H bond.

Synthesis Analysis

The synthesis of pyrazole derivatives can be achieved through various methods. One common method is the reaction of α, β-unsaturated ketone with hydrazine derivatives or semicarbazide, followed by oxidative aromatization to the corresponding pyrazole molecules.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives can be determined using various spectroscopic techniques, including FT-IR, HR-MS, 1D and 2D NMR analysis.

Chemical Reactions Analysis

Pyrazole derivatives can undergo various chemical reactions. For example, they can be used in the synthesis of novel triazole-pyrimidine-based compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives can be determined using various techniques. For example, the empirical formula, molecular weight, and other properties can be determined.

Mechanism of Action

The mechanism of action of pyrazole derivatives can vary depending on their structure and the biological target. For example, some pyrazole derivatives have been found to exhibit neuroprotective and anti-inflammatory properties through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway.

Safety and Hazards

The safety and hazards of pyrazole derivatives can vary depending on their structure. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific compounds for detailed information.